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Compound of Interest

Compound Name: Diclomezine

Cat. No.: B1217055 Get Quote

This guide provides critical safety, handling, and disposal information for Diclomezine, tailored

for researchers, scientists, and drug development professionals. The following procedural

guidance is designed to ensure the safe use of Diclomezine in a laboratory setting, minimizing

exposure and environmental impact.

Quantitative Data Summary
The following tables summarize key quantitative data for Diclomezine, providing a quick

reference for its physical, chemical, and toxicological properties.

Table 1: Chemical Identification

Identifier Value

Chemical Name
6-(3,5-Dichloro-4-methylphenyl)-3(2H)-

pyridazinone

CAS Number 62865-36-5[1]

Molecular Formula C₁₁H₈Cl₂N₂O[1]

Molecular Weight 255.10 g/mol [1]

Synonyms Monguard, SF-7531, F-850[1]

Table 2: Physicochemical Properties
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Property Value

Physical State Colorless crystalline solid.[2]

Melting Point 250.5–253.5 °C

Water Solubility 0.74 mg/L (at 23 °C)

Methanol Solubility 2.0 g/L (at 23 °C)

Acetone Solubility 3.4 g/L (at 23 °C)

Stability
Stable in solid state and conventional organic

solvents; stable to light, acid, and alkali.

Table 3: Acute Toxicity Data

Endpoint Value Species Classification

Oral LD₅₀ >12000 mg/kg[2] Rat Low Toxicity[2]

Dermal LD₅₀ >5000 mg/kg[2] Rat Low Toxicity[2]

Inhalation LC₅₀ 0.82 mg/L[2] Rat
Toxic if inhaled (GHS

Category 3)[1]

Personal Protective Equipment (PPE)
Due to the GHS classification "H331: Toxic if inhaled," meticulous attention must be paid to

PPE, especially respiratory protection, when handling Diclomezine powder.[1]

Respiratory Protection
A NIOSH-approved respirator is mandatory when handling Diclomezine powder, especially

when weighing or transferring the substance outside of a certified chemical fume hood.

For weighing and handling solids: Use a half-face or full-face respirator equipped with a

combination P100 (HEPA) and organic vapor cartridge.[3]

For handling solutions: If there is a risk of aerosol generation, a respirator is recommended.
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Eye and Face Protection
Wear tight-sealing, non-fogging safety goggles that provide a complete seal around the eyes.

When handling larger quantities or when there is a significant splash hazard, use a full-face

shield in addition to safety goggles.

Skin and Body Protection
Gloves: Wear unlined, chemical-resistant nitrile or neoprene gloves. Ensure gloves are long

enough to protect the wrists. Double-gloving is recommended when handling the pure

compound.

Protective Clothing: A chemical-resistant apron worn over a lab coat is required when

handling solutions.[4] When working with significant quantities of the solid, a disposable

chemical safety suit or coveralls should be worn.[4]

Footwear: Closed-toe shoes are mandatory. For spill cleanup or handling large quantities,

chemical-resistant boots should be worn.

Operational Plans: Handling and Experimental
Protocols
Adherence to a strict protocol is essential for minimizing exposure risk. Diclomezine is a potent

fungicide and is classified as highly toxic to mammals and toxic if inhaled.[1][2]

Protocol for Handling Solid Diclomezine
This protocol outlines the steps for safely weighing and preparing solutions of Diclomezine.

1. Engineering Controls and Preparation:

All work with solid Diclomezine must be conducted in a certified chemical fume hood or a

powder containment hood to control airborne particles.

Before starting, ensure an emergency eyewash station and safety shower are accessible

and unobstructed.
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Prepare all necessary equipment (spatulas, weigh boats, glassware, solvents) and place

them inside the fume hood to minimize movement in and out of the containment area.

A dedicated spill kit should be readily available.

2. Weighing Procedure:

Don the required PPE as specified above (respirator, double gloves, lab coat, goggles).

Place an analytical balance inside the fume hood or use a balance with a draft shield.

Carefully open the Diclomezine container. Avoid creating dust.

Use a clean spatula to transfer the desired amount of powder to a weigh boat.

Close the primary container tightly immediately after dispensing.

Record the weight and proceed with the experimental step (e.g., dissolution).

3. Solution Preparation:

Add the weighed Diclomezine powder to the solvent in a suitable container (e.g., flask,

beaker) inside the fume hood.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and hazard pictograms.

Cap the container securely before removing it from the fume hood.

4. Decontamination:

Wipe down the balance, spatula, and any surfaces inside the fume hood with a suitable

solvent (e.g., acetone, methanol) followed by soap and water.

Dispose of all contaminated disposable materials (weigh boats, wipes, gloves) as hazardous

waste.

Wash hands thoroughly with soap and water after removing gloves.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1217055?utm_src=pdf-body
https://www.benchchem.com/product/b1217055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Disposal Plans
Spill Response Protocol
In the event of a spill, the primary objectives are to control, contain, and clean up the material

safely.

1. Control and Contain:

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if dust is

airborne.

Ventilate: Ensure the area is well-ventilated, preferably under negative pressure (e.g., in a

fume hood).

Contain: For dry spills, cover with a plastic sheet to prevent dust from spreading.[5] For liquid

spills, create a dam using absorbent material like vermiculite, sand, or kitty litter.[2] Do not

use water to hose down the area, as this will spread the chemical.[2]

2. Clean Up:

PPE: Don the appropriate PPE, including a respirator, chemical-resistant gloves, coveralls,

and eye protection.

Dry Spills: Gently sweep or scoop the material into a labeled hazardous waste container.[5]

Avoid creating dust. A HEPA-filtered vacuum can be used for larger quantities.

Liquid Spills: Once the liquid is absorbed, scoop the contaminated absorbent material into a

labeled hazardous waste container.[2][5]

Decontaminate: Clean the spill area with soap and water or a suitable decontamination

solution.[6] Collect all cleaning materials and rinsate for disposal as hazardous waste.

3. Reporting:

Report the spill to the laboratory supervisor and the institution's Environmental Health and

Safety (EHS) office.
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Diclomezine Spill Response Workflow
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Collect material into

hazardous waste container

Decontaminate Area
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Caption: Workflow for a safe and effective response to a Diclomezine spill.

Waste Disposal Plan
All Diclomezine waste, including pure compound, solutions, contaminated labware, and spill

cleanup materials, must be treated as hazardous waste.

1. Waste Segregation and Collection:

Solid Waste: Collect unused Diclomezine, contaminated weigh boats, wipes, and

disposable PPE in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect Diclomezine solutions in a compatible, sealed, and labeled hazardous

waste container. Do not mix with other waste streams unless compatibility is confirmed.

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container.

2. Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Diclomezine," and the associated hazards (e.g., "Toxic").

3. Storage:

Store waste containers in a designated satellite accumulation area that is secure and away

from incompatible materials.

4. Disposal:

Disposal must be handled through the institution's EHS office or a licensed hazardous waste

disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.[7] Never pour

Diclomezine waste down the drain or dispose of it in regular trash.[8] Incineration at a

licensed facility is an appropriate disposal method for unused pesticides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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